Hispanolone
Hispanolone
Hispanolone is a natural product found in Leonurus, Galeopsis angustifolia, and Leonurus japonicus with data available.
Brand Name:
Vulcanchem
CAS No.:
18676-07-8
VCID:
VC21037356
InChI:
InChI=1S/C20H30O3/c1-14-16(21)12-17-18(2,3)8-5-9-19(17,4)20(14,22)10-6-15-7-11-23-13-15/h7,11,13-14,17,22H,5-6,8-10,12H2,1-4H3/t14-,17+,19+,20-/m1/s1
SMILES:
CC1C(=O)CC2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C
Molecular Formula:
C20H30O3
Molecular Weight:
318.4 g/mol
Hispanolone
CAS No.: 18676-07-8
Cat. No.: VC21037356
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hispanolone is a natural product found in Leonurus, Galeopsis angustifolia, and Leonurus japonicus with data available. |
|---|---|
| CAS No. | 18676-07-8 |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (3S,4R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1,3,5,6,7,8a-hexahydronaphthalen-2-one |
| Standard InChI | InChI=1S/C20H30O3/c1-14-16(21)12-17-18(2,3)8-5-9-19(17,4)20(14,22)10-6-15-7-11-23-13-15/h7,11,13-14,17,22H,5-6,8-10,12H2,1-4H3/t14-,17+,19+,20-/m1/s1 |
| Standard InChI Key | UVKYPKNCQJIGKV-PEFDPPPMSA-N |
| Isomeric SMILES | C[C@@H]1C(=O)C[C@@H]2[C@@]([C@]1(CCC3=COC=C3)O)(CCCC2(C)C)C |
| SMILES | CC1C(=O)CC2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C |
| Canonical SMILES | CC1C(=O)CC2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C |
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